Cas no 1904312-17-9 (N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide)

N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide structure
1904312-17-9 structure
Product Name:N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
CAS No:1904312-17-9
MF:C17H18N4O
MW:294.351023197174
CID:6414766
PubChem ID:92075917
Update Time:2025-08-04

N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide Chemical and Physical Properties

Names and Identifiers

    • F6471-2373
    • AKOS025338867
    • N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-triene-12-carboxamide
    • N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
    • 1904312-17-9
    • (5R,8S)-N-(m-tolyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide
    • Inchi: 1S/C17H18N4O/c1-11-3-2-4-12(7-11)20-17(22)21-13-5-6-16(21)14-9-18-10-19-15(14)8-13/h2-4,7,9-10,13,16H,5-6,8H2,1H3,(H,20,22)
    • InChI Key: ZLRNVGMLILFMJZ-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=C(C)C=1)N1C2C3=CN=CN=C3CC1CC2

Computed Properties

  • Exact Mass: 294.14806121g/mol
  • Monoisotopic Mass: 294.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.1Ų

N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-2373-2μmol
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
2μl
$85.5 2023-05-17
Life Chemicals
F6471-2373-5μmol
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
5μl
$94.5 2023-05-17
Life Chemicals
F6471-2373-10μmol
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
10μl
$103.5 2023-05-17
Life Chemicals
F6471-2373-20μmol
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
20μl
$118.5 2023-05-17
Life Chemicals
F6471-2373-1mg
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
1mg
$81.0 2023-05-17
Life Chemicals
F6471-2373-2mg
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
2mg
$88.5 2023-05-17
Life Chemicals
F6471-2373-3mg
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
3mg
$94.5 2023-05-17
Life Chemicals
F6471-2373-4mg
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
4mg
$99.0 2023-05-17
Life Chemicals
F6471-2373-5mg
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
5mg
$103.5 2023-05-17
Life Chemicals
F6471-2373-10mg
N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
1904312-17-9 90%+
10mg
$118.5 2023-05-17

Additional information on N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide

Recent Advances in the Study of N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide (CAS: 1904312-17-9)

The compound N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide (CAS: 1904312-17-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its three-dimensional conformation and potential binding interactions with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against a range of enzymes implicated in inflammatory and oncogenic pathways. Specifically, it has shown high affinity for kinases involved in cell proliferation and survival, suggesting its potential as a lead compound for the development of novel anticancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and to identify potential off-target effects.

Pharmacokinetic evaluations have also been conducted to assess the compound's bioavailability, metabolic stability, and toxicity profile. Early results indicate that N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide possesses favorable drug-like properties, although further optimization may be required to enhance its oral absorption and reduce potential side effects. These findings underscore the compound's potential as a viable candidate for preclinical development.

In conclusion, the ongoing research on N-(3-methylphenyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide (CAS: 1904312-17-9) highlights its therapeutic promise and the need for continued investigation. Future studies should focus on expanding its biological evaluation, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The insights gained from these efforts could pave the way for the development of innovative treatments for various diseases.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd